Cas no 2248407-66-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-pyrazol-1-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-pyrazol-1-yl)butanoate
• CAS No: 2248407-66-9
• MF: C₁₅H₁₁F₂N₃O₄
• MW: 335.262350320816
• CID: 6602730
• PubChem ID: 165726082
• Update Time: 2025-06-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-pyrazol-1-yl)butanoate
• EN300-6526418
• 2248407-66-9

• Inchi： 1S/C15H11F2N3O4/c16-15(17,6-9-19-8-3-7-18-19)14(23)24-20-12(21)10-4-1-2-5-11(10)13(20)22/h1-5,7-8H,6,9H2
• InChI Key： NFPKHPNWTCQKKQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(CCN1C=CC=N1)F

Computed Properties

• Exact Mass: 335.07176216g/mol
• Monoisotopic Mass: 335.07176216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-pyrazol-1-yl)butanoate

Compound CAS No. 2248407-66-9: A Comprehensive Overview

The compound with CAS No. 2248407-66-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-pyrazol-1-yl)butanoate, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

Structural Analysis and Synthesis

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is characterized by a fused bicyclic system with a lactam moiety, which contributes to its stability and reactivity. The presence of the pyrazole ring in the side chain introduces aromaticity and enhances the molecule's electronic properties. Recent studies have focused on optimizing the synthesis of this compound through efficient catalytic processes, leveraging transition metal catalysts to achieve higher yields and better purity.

Research Highlights

Recent research has explored the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives, particularly their potential as kinase inhibitors. The difluoro substituent in the butanoate chain plays a crucial role in modulating the molecule's pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the compound's ability to form stable complexes with metal ions has been investigated for applications in coordination chemistry and catalysis.

Applications in Materials Science

In the realm of materials science, 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives have shown potential as precursors for advanced polymers and optoelectronic materials. The incorporation of the pyrazole ring into polymer backbones has been found to enhance charge transport properties, making these materials suitable for use in organic light-emitting diodes (OLEDs) and flexible electronics.

Environmental Considerations

As with any novel chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess the biodegradability of 1,3-dioxo derivatives, with promising results indicating that they can be metabolized by microbial communities under specific conditions. This makes them more sustainable alternatives to traditional chemical compounds in certain industrial applications.

Future Directions

The continued exploration of CAS No. 2248407-66-9 is expected to yield further insights into its potential applications across diverse fields. Ongoing research aims to enhance its stability under various environmental conditions and explore its compatibility with existing industrial processes. Collaborative efforts between academic institutions and industry partners are pivotal in driving innovation and ensuring responsible use of this compound.

Conclusion

In summary, CAS No. 2248407-66-9, or 1,3-dioxo derivatives, represents a cutting-edge advancement in organic chemistry with multifaceted applications spanning drug discovery, materials science, and sustainable chemistry. As research progresses, this compound is poised to make significant contributions to both scientific innovation and industrial advancements.